BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Fundamental
Properties of Vanadium(lll) Oxide Nanoparticles

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanadium(lll) oxide

Cat. No.: B072604

For Researchers, Scientists, and Drug Development Professionals

Vanadium(lll) oxide (V203), a fascinating transition metal oxide, has garnered significant
attention for its unique and robust properties at the nanoscale. This technical guide provides an
in-depth exploration of the core characteristics of V203 nanopatrticles, offering valuable insights
for researchers in materials science, condensed matter physics, and burgeoning biomedical
applications.

Core Properties of V203 Nanoparticles

V203 nanoparticles are primarily defined by a remarkable temperature-dependent metal-
insulator transition (MIT). This first-order phase transition involves a simultaneous change in
the electronic, magnetic, and crystal structures, making it a model system for studying strongly
correlated electron physics.

Structural Properties

At room temperature, V203 nanoparticles typically exhibit a rhnombohedral corundum crystal
structure (space group R-3c), which is characteristic of its paramagnetic metallic state.[1] Upon
cooling to approximately 150-170 K, they undergo a structural phase transition to a monoclinic
antiferromagnetic insulating (AFI) phase (space group C2/c or B2/b).[1][2][3][4] This transition
Is accompanied by a noticeable increase in volume.[5] The particle size of synthesized V203
nanoparticles can range from 20 to 70 nm.[6][7]
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Electronic Properties

The most prominent electronic feature of V203 nanopatrticles is the metal-insulator transition
(MIT). In the metallic state, V203 exhibits good electrical conductivity.[8] During the transition to
the insulating state, the resistivity can increase by as much as seven orders of magnitude.[6][7]
This dramatic change is a hallmark of a Mott-Hubbard transition. The band gap of V20s in its
low-temperature insulating phase is reported to be around 0.60 eV to 0.66 eV.[9]

Magnetic Properties

The MIT in V203 nanopatrticles is intrinsically linked to a magnetic phase transition. Above the
transition temperature, in the metallic rhombohedral phase, V20s is paramagnetic.[3][6] Below
the transition temperature, the monoclinic insulating phase is antiferromagnetic.[3][10]
However, studies on V203 thin films have also suggested the presence of a canted
antiferromagnetic transition at lower temperatures (around 55 K).[1] The magnetic behavior of
nanoparticles can be influenced by their size, with smaller particles showing a more gradual
transition compared to the sharp transition observed in bulk crystals.[10]

Optical Properties

The optical properties of V203 nanoparticles also change across the MIT. In the metallic phase,
they exhibit broad absorption features.[11] Spectroscopic studies have identified distinct peaks
in the optical conductivity of V20s thin films, which are associated with electronic transitions
between different energy bands.[11]

Quantitative Data Summary

The following tables summarize key quantitative data for V203 nanopatrticles, compiled from
various studies.
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Property Value Citations
Structural Properties
Rhombohedral (Corundum-
Crystal Structure (RT) [1][12]
type, Space group: R-3c)
Monoclinic (Space group:
Crystal Structure (<150K) [21[3114]
C2/c)
) a=4.95nm, ¢ =14.00 nm (for
Lattice Parameters o )
thin films, can be influenced by  [3]
(Rhombohedral) )
substrate strain)
a=5104A,b=5.106A, c=
Lattice Parameters 5572 A, B = 119.2° (values 2I[13]
(Monoclinic) can vary slightly between
studies)
Nanoparticle Size 20-70 nm [61[7]
Thermal & Electronic
Properties
Metal-Insulator Transition
~150 K- 170 K [3][6][14][15]
Temperature (TMIT)
Band Gap (Insulating Phase) 0.60 - 0.66 eV 9]
Magnetic Properties
Magnetic Ordering (>TMIT) Paramagnetic [31[6]
Magnetic Ordering (MIT) Antiferromagnetic [3][10]
Effective Magnetic Moment
~3.01-3.03 uB [6]
(heff)
Weiss Temperature (©) -917 t0 -962 K [6]

Remanent Magnetization (MR

at 10 K)

~5.23 emu/cm? (for thin films)

[1]

Coercive Field (HC at 10 K)

~103.62 Oe (for thin films)

[1]
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Optical Properties

Alg modes at ~231 cm~* and
500 cm~1; Eg modes at ~203, [16]
290, and 590 cm~*

Raman Active Modes
(Rhombohedral Phase)

XPS Core Levels

V 2p3/2 Binding Energy ~515.9 eV [1]
V 2p1/2 Binding Energy ~523.1 eV [1]
O 1s Binding Energy ~531.7 eV [1]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and characterization of V203 nanoparticles

with desired properties.

Synthesis Methodologies

Several technigues have been successfully employed to synthesize V203 nanoparticles.

This method involves a chemical reaction in an aqueous solution above its boiling point in a
sealed vessel called an autoclave.

e Precursors: Sodium orthovanadate (0.125 g) and thioacetamide (0.1125 g).[17] Other
precursors like VOSOa-xH20 can also be used.[18]

e Solvent: 100 ml of distilled water.[17]
e Procedure:

o Dissolve the precursors in distilled water within a 150 ml Teflon-lined stainless-steel
autoclave.[17]

o Seal the autoclave and heat it to a temperature between 160°C and 200°C at a rate of
5°C/min.[17]
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o Maintain the temperature for a specified duration (e.g., 0-24 hours) to control the
nanoparticle morphology.[17]

o Allow the autoclave to cool down naturally to room temperature.[17]
o Collect the product by centrifugation and wash it thoroughly with deionized water.[17]

The sol-gel process involves the transition of a system from a liquid "sol" into a solid "gel"
phase.

o Precursors: Metal alkoxides (e.g., vanadium isopropoxide) or metal salts (e.g., ammonium
metavanadate).[19][20][21]

e Solvent: Typically an alcohol.[20]

e Procedure:

[e]

Dissolve the vanadium precursor in the solvent to form a homogeneous solution (the
"sol").[20]

o Initiate hydrolysis and condensation reactions by adding water. This can be catalyzed by
an acid or a base.[20]

o As the condensation reactions proceed, the colloidal particles link together to form a three-
dimensional network, resulting in the formation of a "gel".[22]

o The gel is aged to allow for further condensation and strengthening of the network.[22]

o The gel is then dried to remove the solvent. Supercritical drying can be used to produce
aerogels, while conventional drying yields xerogels.[22]

o Finally, the dried gel is often calcined at an elevated temperature in a reducing
atmosphere (e.g., H2) to obtain the crystalline V203 phase.

Characterization Techniques

A suite of analytical techniques is employed to investigate the fundamental properties of V203
nanoparticles.
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« X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average
crystallite size (using the Scherrer equation).[7] XRD patterns are typically recorded using
Cu Ka radiation (A = 1.54 A).[17]

e Scanning Electron Microscopy (SEM): Provides information on the morphology, size, and
surface features of the nanoparticles.[7]

e Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the
nanoparticle morphology and size distribution. High-resolution TEM (HRTEM) can reveal the
crystal lattice fringes.[7]

o X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine
the elemental composition and oxidation states of vanadium and oxygen.[7] The binding
energies are typically calibrated using the C 1s peak at 284.8 eV.[7]

o Magnetic Susceptibility Measurements: Performed using a SQUID magnetometer to study
the magnetic properties as a function of temperature and applied magnetic field.[10] Both
zero-field-cooled (ZFC) and field-cooled (FC) measurements are conducted.

Visualized Workflows and Mechanisms
Experimental Workflows
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Caption: Workflow for V203 nanoparticle synthesis and characterization.

Proposed Mechanism in Cancer Therapy

While research is ongoing, a proposed mechanism for the anticancer activity of transition metal

oxide nanoparticles, including vanadium oxides, involves the generation of reactive oxygen

species (ROS).[23][24]
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Caption: Proposed mechanism of V203 nanoparticles in cancer therapy.

Biomedical Applications
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The unique properties of V203 nanoparticles open up possibilities in the biomedical field,
particularly in cancer therapy and as antimicrobial agents.[24][25][26] The ability of transition
metal oxide nanopatrticles to generate ROS can induce oxidative stress in cancer cells, leading
to apoptosis.[23] This makes them potential candidates for novel therapeutic strategies.
Furthermore, vanadium oxide nanoparticles have demonstrated antibacterial activity against
various pathogens.[25] The development of V203 nanopatrticles for drug delivery systems is
another promising area of research, where their properties could be harnessed for controlled
release of therapeutic agents.[27][28][29] However, further research is needed to fully
understand their biocompatibility and in vivo behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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